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Compound of Interest

Compound Name: cis-4-Decenal

Cat. No.: B1232446 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cis-4-Decenal is a volatile unsaturated aldehyde known for its characteristic citrus, orange,

and aldehydic aroma.[1] In analytical chemistry, it serves as a crucial reference standard for the

qualitative and quantitative analysis of volatile organic compounds (VOCs) in a variety of

matrices. Its primary applications are in the fields of flavor and fragrance, food and beverage

quality control, and the identification of biomarkers. This document provides detailed

application notes and protocols for the use of cis-4-Decenal as a standard, with a focus on gas

chromatography-mass spectrometry (GC-MS) techniques.
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Property Value

Synonyms (Z)-4-Decenal, 4-Decenal, (4Z)-

CAS Number 21662-09-9

Molecular Formula C10H18O

Molecular Weight 154.25 g/mol

Boiling Point 78-80 °C at 10 mmHg

Density 0.847 g/mL at 25 °C

Refractive Index n20/D 1.443

Solubility
Insoluble in water; soluble in alcohol and most

fixed oils.

Applications in Analytical Chemistry
Cis-4-Decenal is extensively used as a standard in the following applications:

Flavor and Fragrance Analysis: It is a key component in the creation of citrus and other fruit

flavors in food products and beverages. As a standard, it is used to quantify the

concentration of cis-4-Decenal in essential oils and compounded flavors to ensure product

consistency.

Food and Beverage Quality Control: This compound can be an indicator of flavor

degradation or the development of off-flavors in products such as juices and edible oils.

Analytical methods using cis-4-Decenal as a standard can monitor its concentration as a

quality control parameter.

Biomarker Identification: Cis-4-Decenal has been identified as a volatile biomarker for

certain biological processes, such as fungal growth on fruit.[2] Its detection and quantification

can be used in agricultural research and for monitoring food spoilage.

Environmental Monitoring: While less common, aldehydes like cis-4-Decenal can be

monitored as part of a broader analysis of volatile organic compounds in environmental

samples.
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Experimental Protocols
The primary analytical technique for the quantification of cis-4-Decenal is Gas

Chromatography (GC) coupled with either a Mass Spectrometer (MS) or a Flame Ionization

Detector (FID). Due to its volatility, headspace sampling techniques such as Static Headspace

(SHS) and Solid-Phase Microextraction (SPME) are commonly employed for sample

introduction.

Protocol 1: Quantitative Analysis of cis-4-Decenal in a
Liquid Matrix (e.g., Fruit Juice) by Static Headspace GC-
MS (SHS-GC-MS)
This protocol describes the quantification of cis-4-Decenal in a clear liquid matrix.

1. Materials and Reagents:

cis-4-Decenal standard (≥95% purity)

Methanol (HPLC grade)

Sodium chloride (analytical grade)

Deionized water

20 mL headspace vials with PTFE/silicone septa

2. Standard Preparation:

Stock Solution (1000 µg/mL): Accurately weigh 10 mg of cis-4-Decenal and dissolve it in 10

mL of methanol in a volumetric flask.

Working Standards (1-100 µg/L): Prepare a series of working standards by serial dilution of

the stock solution with deionized water in headspace vials. For a typical calibration curve,

prepare standards at 1, 5, 10, 25, 50, and 100 µg/L.

3. Sample Preparation:
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Pipette 5 mL of the liquid sample into a 20 mL headspace vial.

Add 1.5 g of sodium chloride to the vial. The salt increases the ionic strength of the sample,

which promotes the partitioning of volatile analytes into the headspace.

Immediately seal the vial with a septum cap.

4. GC-MS Instrumental Parameters:
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Parameter Setting

Gas Chromatograph Agilent 8890 GC or equivalent

Column
DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar

non-polar column

Inlet Splitless mode, 250°C

Oven Program

Start at 40°C (hold for 2 min), ramp to 150°C at

5°C/min, then to 250°C at 15°C/min (hold for 5

min)

Carrier Gas Helium at a constant flow of 1.0 mL/min

Mass Spectrometer Agilent 5977B MSD or equivalent

Ion Source Electron Ionization (EI) at 70 eV, 230°C

Quadrupole Temperature 150°C

Acquisition Mode Selected Ion Monitoring (SIM)

Quantifier Ion m/z 41

Qualifier Ions m/z 55, 69

Headspace Sampler

Vial Equilibration Temp 80°C

Vial Equilibration Time 20 min

Loop Temperature 90°C

Transfer Line Temp 100°C

Injection Volume 1 mL

5. Data Analysis:

Construct a calibration curve by plotting the peak area of the quantifier ion against the

concentration of the working standards.
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Determine the concentration of cis-4-Decenal in the samples by interpolating their peak

areas from the calibration curve.

Protocol 2: Analysis of cis-4-Decenal in a Solid Matrix
(e.g., Food Packaging) by Headspace Solid-Phase
Microextraction GC-MS (HS-SPME-GC-MS)
This protocol is suitable for the analysis of volatile compounds migrating from a solid matrix.

1. Materials and Reagents:

cis-4-Decenal standard (≥95% purity)

Methanol (HPLC grade)

SPME fiber assembly (e.g., 50/30 µm DVB/CAR/PDMS)

20 mL headspace vials with PTFE/silicone septa

2. Standard Preparation:

Prepare stock and working solutions as described in Protocol 1. For calibration, spike known

amounts of the working standards onto an inert solid matrix (e.g., clean sand or Tenax TA)

placed in headspace vials.

3. Sample Preparation:

Accurately weigh 1 g of the solid sample and place it into a 20 mL headspace vial.

Seal the vial immediately.

4. HS-SPME-GC-MS Instrumental Parameters:
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Parameter Setting

Gas Chromatograph Same as Protocol 1

Column Same as Protocol 1

Inlet Splitless mode, 250°C

Oven Program Same as Protocol 1

Carrier Gas Same as Protocol 1

Mass Spectrometer Same as Protocol 1

SPME Parameters

Equilibration Temperature 60°C

Equilibration Time 15 min

Extraction Time 30 min

Desorption Temperature 250°C

Desorption Time 2 min

5. Data Analysis:

Follow the same data analysis procedure as described in Protocol 1.

Data Presentation
The following table presents illustrative quantitative data for a typical validated GC-MS method

for cis-4-Decenal analysis. Actual performance may vary depending on the matrix,

instrumentation, and specific method parameters.
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Validation Parameter Typical Performance

Linearity (R²) > 0.995

Calibration Range 1 - 100 µg/L

Limit of Detection (LOD) 0.2 µg/L

Limit of Quantification (LOQ) 0.7 µg/L

Precision (RSD%) < 10%

Accuracy (Recovery %) 90 - 110%

Visualizations
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Experimental Workflow for cis-4-Decenal Analysis
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Key Parameters of Analytical Method Validation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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